4-Methylthiobutyl isocyanate

Specification

• CAS No.: 81687-70-9
• Molecular Formula: C6H11NOS
• Molecular Weight: 145.22
• IUPAC Name: 1-isocyanato-4-methylsulfanylbutane
• Standard InChI: InChI=1S/C6H11NOS/c1-9-5-3-2-4-7-6-8/h2-5H2,1H3
• Standard InChI Key: FEFBZOLSXMBHIO-UHFFFAOYSA-N
• SMILES: CSCCCCN=C=O

Introduction

Structural and Molecular Characteristics

Molecular Formula and Weight

4-Methylthiobutyl isocyanate has the molecular formula C₆H₁₁NOS, with a molecular weight of 145.23 g/mol. Its structure includes:

• Isocyanate group: A reactive functional group critical for nucleophilic addition reactions.

• Methylthio substituent: A sulfur-containing group (-SCH₃) attached to a butyl chain, influencing solubility and reactivity.

Property	Value
Molecular formula	C₆H₁₁NOS
Molecular weight	145.23 g/mol
SMILES notation	CSCCCCN=C=O
XLogP3-AA (logP)	2.4

Synthesis and Preparation

Challenges and Considerations

• Toxicity of Phosgene: Phosgene is highly toxic, necessitating stringent safety protocols.

• Catalyst Optimization: Nonphosgene methods require efficient catalysts (e.g., zinc acetate) to achieve high yields.

Hazard Type	Risk Level	Mitigation Strategies
Respiratory	High (asthma)	NIOSH-certified respirators
Dermal	Irritation	Gloves, protective clothing
Ocular	Corrosive	Goggles, eye wash stations

Regulatory and Environmental Concerns

• Occupational Exposure: Classified as a respiratory sensitizer and irritant.

• Environmental Fate: Likely undergoes hydrolysis in water to form amines and carbon dioxide, reducing persistence.